4-Chloro-3-(3-cyanophenyl)benzoic acid

• IUPAC Name: 4-chloro-3-(3-cyanophenyl)benzoic acid
• InChI: InChI=1S/C14H8ClNO2/c15-13-5-4-11(14(17)18)7-12(13)10-3-1-2-9(6-10)8-16/h1-7H,(H,17,18)
• InChI Key: BTDWLJHJGNYECW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(C=CC(=C2)C(=O)O)Cl)C#N
• Molecular Formula: C14H8ClNO2
• DSSTOX Substance ID: DTXSID70688798
• Molecular Weight: 257.67 g/mol
• CAS No.: 1261945-34-9

Description

4-Chloro-3-(3-cyanophenyl)benzoic acid (CAS: 1355247-06-1) is a substituted benzoic acid derivative featuring a chlorine atom at the 4-position and a 3-cyanophenyl group at the 3-position of the aromatic ring. The cyano (-CN) group is electron-withdrawing, which enhances the acidity of the carboxylic acid moiety (pKa ~2-3) compared to unsubstituted benzoic acid (pKa ~4.2) . This compound is primarily utilized in pharmacological research and as a synthetic intermediate for designing enzyme inhibitors or receptor modulators due to its structural versatility .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-3-(3-cyanophenyl)benzoic acid typically involves the Suzuki-Miyaura coupling reaction. This reaction is a palladium-catalyzed cross-coupling between an aryl halide and an organoboron compound. The reaction conditions are generally mild and functional group tolerant, making it a preferred method for synthesizing complex organic molecules .

Industrial Production Methods: Industrial production of this compound may involve large-scale Suzuki-Miyaura coupling reactions, utilizing optimized conditions for high yield and purity. The choice of reagents, catalysts, and solvents is crucial to ensure the efficiency and cost-effectiveness of the process.

Chemical Reactions Analysis

Types of Reactions: 4-Chloro-3-(3-cyanophenyl)benzoic acid undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The cyano group can be reduced to an amine, while the carboxylic acid group can be oxidized to form different derivatives.

Common Reagents and Conditions:

Substitution: Reagents such as sodium hydroxide or potassium carbonate in polar solvents.

Reduction: Catalysts like palladium on carbon (Pd/C) in the presence of hydrogen gas.

Oxidation: Strong oxidizing agents like potassium permanganate (KMnO4).

Major Products:

• Substitution reactions can yield various substituted biphenyl derivatives.
• Reduction of the cyano group forms aminobiphenyl derivatives.
• Oxidation of the carboxylic acid group can produce benzoic acid derivatives.

Scientific Research Applications

4-Chloro-3-(3-cyanophenyl)benzoic acid has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for creating complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Chloro-3-(3-cyanophenyl)benzoic acid depends on its interaction with specific molecular targets. The chloro and cyano groups can participate in various binding interactions, influencing the compound’s biological activity. The carboxylic acid group can form hydrogen bonds, enhancing its binding affinity to target proteins or enzymes.

Comparison with Similar Compounds

Structural Variations and Key Features

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Applications/Notes	Reference
4-Chloro-3-(3-cyanophenyl)benzoic acid	-Cl (C4), -C₆H₄-CN (C3)	C₁₄H₈ClNO₂	265.67	Pharmacological intermediates
4-Chloro-3-[(3-methylphenyl)sulfamoyl]benzoic acid	-Cl (C4), -SO₂NH(3-methylphenyl) (C3)	C₁₄H₁₂ClNO₄S	325.77	Potential diuretic agents
4-Chloro-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid	-Cl (C4), -SO₂NH(2-methoxyphenyl) (C3)	C₁₄H₁₂ClNO₅S	341.77	Enzyme inhibition studies
4-Chloro-3-[[4-chloro-3-(trifluoromethyl)phenyl]sulfamoyl]benzoic acid	-Cl (C4), -SO₂NH(4-Cl-3-CF₃-phenyl) (C3)	C₁₄H₈Cl₂F₃NO₄S	422.24	High-affinity receptor targeting
4-Chloro-3-(cyclopropylsulfamoyl)benzoic acid	-Cl (C4), -SO₂NH(cyclopropyl) (C3)	C₁₀H₉ClN₂O₄S	288.71	Synthetic precursor for sulfonamide drugs
4-Chloro-3-(chlorosulfonyl)benzoic acid	-Cl (C4), -SO₂Cl (C3)	C₇H₄Cl₂O₄S	255.08	Intermediate for sulfonamide synthesis
4-Chloro-3-(2,5-dimethylpyrrol-1-yl)benzoic acid	-Cl (C4), -C₄H₆N(CH₃)₂ (C3)	C₁₃H₁₂ClNO₂	249.69	Heterocyclic drug design

Functional Group Impact on Properties

• Electron-Withdrawing Groups (e.g., -CN, -SO₂Cl): The cyano group in the target compound enhances acidity and stabilizes negative charge in deprotonated forms, favoring interactions with basic residues in biological targets . Sulfamoyl (-SO₂NH-) and chlorosulfonyl (-SO₂Cl) groups increase polarity, improving water solubility but reducing membrane permeability .
• Cyclopropyl sulfamoyl () offers metabolic stability due to reduced susceptibility to oxidative degradation.

Pharmacological and Industrial Relevance

• Sulfonamide Derivatives (e.g., ):
  • Widely used as diuretics (e.g., Bumetanide analogs) and carbonic anhydrase inhibitors. The sulfamoyl group is critical for binding zinc ions in enzymatic active sites .
• Chlorosulfonyl Precursor ():
  • Serves as a reactive intermediate for synthesizing sulfonamide drugs via nucleophilic substitution with amines.
• Heterocyclic Variants (e.g., ):
  • Pyrrole-substituted analogs may interact with heme-containing proteins or act as kinase inhibitors.